Cas no 1638604-08-6 (2-[(3S)-6-chloro-8-methoxy-1H,2H,3H,4H-pyrido[2,3-b]pyrazin-3-yl]ethan-1-ol)

• Product Name: 2-[(3S)-6-chloro-8-methoxy-1H,2H,3H,4H-pyrido[2,3-b]pyrazin-3-yl]ethan-1-ol
• CAS No: 1638604-08-6
• MF: C₁₀H₁₄ClN₃O₂
• MW: 243.690061092377
• CID: 4612002
• Update Time: 2025-07-10

2-[(3S)-6-chloro-8-methoxy-1H,2H,3H,4H-pyrido[2,3-b]pyrazin-3-yl]ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-[(3S)-6-Chloro-8-methoxy-1H,2H,3H,4H-pyrido[2,3-b]pyrazin-3-yl]ethan-1-ol
• (S)-2-(6-CHLORO-8-METHOXY-1,2,3,4-TETRAHYDROPYRIDO[2,3-B]PYRAZIN-3-YL)ETHANOL
• 2-[(3S)-6-chloro-8-methoxy-1H,2H,3H,4H-pyrido[2,3-b]pyrazin-3-yl]ethan-1-ol

• Inchi： 1S/C10H14ClN3O2/c1-16-7-4-8(11)14-10-9(7)12-5-6(13-10)2-3-15/h4,6,12,15H,2-3,5H2,1H3,(H,13,14)/t6-/m0/s1
• InChI Key： QMZOTZGCCNZELS-LURJTMIESA-N
• SMILES： C12=NC(Cl)=CC(OC)=C1NC[C@H](CCO)N2

Additional information on 2-[(3S)-6-chloro-8-methoxy-1H,2H,3H,4H-pyrido[2,3-b]pyrazin-3-yl]ethan-1-ol

Introduction to 2-[(3S)-6-chloro-8-methoxy-1H,2H,3H,4H-pyrido[2,3-b]pyrazin-3-yl]ethan-1-ol (CAS No. 1638604-08-6)

2-[(3S)-6-chloro-8-methoxy-1H,2H,3H,4H-pyrido[2,3-b]pyrazin-3-yl]ethan-1-ol, with the CAS number 1638604-08-6, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrido[2,3-b]pyrazines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The chemical structure of 2-[(3S)-6-chloro-8-methoxy-1H,2H,3H,4H-pyrido[2,3-b]pyrazin-3-yl]ethan-1-ol is characterized by a pyrido[2,3-b]pyrazine core substituted with a chloro and methoxy group at positions 6 and 8, respectively. The presence of these functional groups imparts specific pharmacological properties to the molecule. The ethan-1-ol moiety further enhances its solubility and bioavailability, making it a promising candidate for drug development.

Recent studies have highlighted the potential of 2-[(3S)-6-chloro-8-methoxy-1H,2H,3H,4H-pyrido[2,3-b]pyrazin-3-yl]ethan-1-ol in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This finding suggests its potential use in treating inflammatory diseases like rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, 2-[(3S)-6-chloro-8-methoxy-1H,2H,3H,4H-pyrido[2,3-b]pyrazin-3-yl]ethan-1-ol has shown promising antiviral activity against several viral strains. A research article in Antiviral Research (2020) demonstrated that this compound effectively inhibits the replication of influenza A virus by targeting key viral enzymes. This makes it a potential candidate for developing antiviral drugs to combat influenza and other viral infections.

The anticancer potential of 2-[(3S)-6-chloro-8-methoxy-1H,2H,3H,4H-pyrido[2,3-b]pyrazin-3-yl]ethan-1-ol has also been explored in several preclinical studies. A study published in Cancer Letters (2019) reported that this compound induces apoptosis in various cancer cell lines by modulating key signaling pathways such as PI3K/AKT and MAPK. These findings suggest its potential as a novel anticancer agent for treating solid tumors and hematological malignancies.

The pharmacokinetic properties of 2-[(3S)-6-chloro-8-methoxy-1H,2H,3H,4H-pyrido[2,3-b]pyrazin-3-y l]ethan - 1 - ol have been extensively studied to ensure its suitability for clinical development. Research conducted by a team at the University of California (2018) revealed that this compound exhibits favorable oral bioavailability and a long half-life in animal models. These characteristics make it an attractive candidate for further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of 2 - [ ( 3 S ) - 6 - chloro - 8 - methoxy - 1 H , 2 H , 3 H , 4 H - pyrido [ 2 , 3 - b ] pyrazin - 3 - yl ] ethan - 1 - ol in human subjects. Preliminary results from Phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 2 - [ ( 3 S ) - 6 - chloro - 8 - methoxy - 1 H , 2 H , 3 H , 4 H - pyrido [ 2 , 3 - b ] pyrazin - 3 - yl ] ethan - 1 - ol (CAS No. 1638604 - 08 - 6) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an exciting candidate for further research and development in the pharmaceutical industry.